Cas no 34671-52-8 (1H-Pyrrole, 1-methyl-2-(3-thienyl)-)

1H-Pyrrole, 1-methyl-2-(3-thienyl)-, is a heterocyclic compound featuring a pyrrole ring substituted with a methyl group at the 1-position and a 3-thienyl group at the 2-position. This structure combines the electronic properties of pyrrole and thiophene, making it a valuable intermediate in organic synthesis and materials science. Its fused aromatic systems contribute to potential applications in conductive polymers, pharmaceuticals, and agrochemicals. The compound’s reactivity allows for further functionalization, enabling tailored modifications for specific research or industrial needs. High purity grades ensure consistency in synthetic applications, while its stability under controlled conditions facilitates handling in laboratory and production environments.

1H-Pyrrole, 1-methyl-2-(3-thienyl)- structure

34671-52-8 structure

Product Name:1H-Pyrrole, 1-methyl-2-(3-thienyl)-

CAS No:34671-52-8

MF:C₉H₉NS

MW:163.239460706711

CID:4490189

Update Time:2026-04-08

1H-Pyrrole, 1-methyl-2-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole, 1-methyl-2-(3-thienyl)-

1H-Pyrrole, 1-methyl-2-(3-thienyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-94268908-1.0g	1-methyl-2-(thiophen-3-yl)-1H-pyrrole	34671-52-8	95%	1.0g	$0.0	2023-01-11

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Additional information on 1H-Pyrrole, 1-methyl-2-(3-thienyl)-

CAS No. 34671-52-8: 1H-Pyrrole, 1-methyl-2-(3-thienyl)

The compound CAS No. 34671-52-8, also known as 1H-Pyrrole, 1-methyl-2-(3-thienyl), is a heterocyclic aromatic compound with significant applications in various fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with a methyl group and a thienyl substituent. The combination of these functional groups imparts distinctive electronic and structural properties to the molecule, making it a valuable building block in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of 1H-Pyrrole, 1-methyl-2-(3-thienyl) in the development of novel organic semiconductors. Researchers have demonstrated that this compound can serve as an effective electron acceptor in organic photovoltaic (OPV) devices, enhancing their efficiency by facilitating charge separation and transport. The thienyl group, in particular, plays a crucial role in modulating the electronic properties of the molecule, making it suitable for applications in flexible electronics and optoelectronic devices.

In the field of drug discovery, CAS No. 34671-52-8 has shown promise as a lead compound for designing bioactive agents targeting various pathological conditions. Its pyrrole ring is known to exhibit significant antioxidant activity, while the thienyl substituent enhances its ability to interact with biological systems. Recent research has focused on modifying the substituents on the pyrrole ring to optimize its pharmacokinetic properties and improve its bioavailability.

The synthesis of 1H-Pyrrole, 1-methyl-2-(3-thienyl) involves a multi-step process that typically begins with the preparation of the pyrrole ring followed by substitution reactions to introduce the methyl and thienyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been employed to enhance the yield and purity of the compound. These methods not only improve the efficiency of the synthesis process but also reduce environmental impact by minimizing waste generation.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in confirming the molecular structure of CAS No. 34671-52-8. These studies have provided insights into the conformational flexibility of the molecule and its ability to form stable complexes with other organic compounds.

The versatility of 1H-Pyrrole, 1-methyl-2-(3-thienyl) lies in its ability to act as both an electron donor and acceptor depending on its chemical environment. This property makes it an attractive candidate for use in hybrid materials where complementary functionalities are required. For instance, researchers have explored its use in creating donor-acceptor copolymers for applications in organic light-emitting diodes (OLEDs) and sensors.

Furthermore, recent advancements in computational chemistry have enabled detailed modeling of the electronic properties of CAS No. 34671-52-8. These studies have revealed that the molecule exhibits strong π-conjugation across its heterocyclic system, which significantly influences its optical and electronic behavior. Such insights are invaluable for designing molecules with tailored properties for specific applications.

In conclusion, CAS No. 34671-52-8, or 1H-Pyrrole, 1-methyl-2-(3-thienyl), stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in the development of next-generation materials and therapeutic agents.